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Compound of Interest

Compound Name: MENTHOL, (+)-neo-

Cat. No.: B15360915 Get Quote

Essential Safety and Handling Guide for (+)-neo-
Menthol
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety protocols, personal

protective equipment (PPE) recommendations, and disposal plans for handling (+)-neo-

Menthol. Adherence to these guidelines is crucial for minimizing risks and ensuring a safe

laboratory environment.

Hazard Identification and Classification
(+)-neo-Menthol is classified as a hazardous substance. It is a combustible liquid that can

cause skin irritation, serious eye damage, and may cause respiratory irritation.[1][2]

GHS Hazard Statements:

H227: Combustible liquid.[2]

H315: Causes skin irritation.[2]

H318: Causes serious eye damage.[2]

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling (+)-neo-Menthol.

Protection Type Equipment Standard/Specification

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or chemical

goggles.[1][2][3]

EN 166 (EU) or NIOSH (US)

approved.[2][3]

Skin Protection

Chemical protective gloves

(e.g., PVC).[1] Fire/flame

resistant and impervious

clothing.[3] Safety footwear or

gumboots.[1]

Gloves tested to a relevant

standard (e.g., Europe EN

374, US F739).[1]

Respiratory Protection

Use in a well-ventilated area.

[1] If exposure limits are

exceeded or irritation is

experienced, use a full-face

respirator or a NIOSH-

approved half-face respirator

with an organic vapor/acid gas

cartridge.[3][4]

Filter type A-P or ABEK is

recommended.[1][2]

Note: Contact lenses should not be worn when handling (+)-neo-Menthol as they can absorb

and concentrate irritants.[1]

Quantitative Data
Property Value

Flash Point 82°C

Boiling Point 212°C
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Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling (+)-neo-

Menthol in a laboratory setting.
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Experimental Workflow: Handling (+)-neo-Menthol

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation

Don appropriate PPE

Weigh and dilute in a fume hood

Avoid inhalation of vapors Prevent contact with skin and eyes

Securely seal containers

Clean work area

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling (+)-neo-Menthol.
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Spill and Disposal Procedures
Minor Spills:

Remove all ignition sources.[1]

Ensure the area is well-ventilated.

Wear appropriate PPE.[1]

Contain and absorb the spill with inert material such as sand, earth, or vermiculite.[1]

Collect the absorbed material and place it in a suitable, labeled container for waste disposal.

[1]

Clean the spill area thoroughly.

Major Spills:

Evacuate personnel from the area and move upwind.[1]

Alert emergency responders and inform them of the nature and location of the hazard.[1]

Only trained personnel with appropriate PPE, including breathing apparatus, should address

the spill.[1]

Prevent the spill from entering drains or waterways.[1]

Disposal:

Dispose of waste material and contaminated packaging in accordance with local, state, and

federal regulations.

Contaminated clothing should be removed and laundered separately before reuse.[5]

First Aid Measures
If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]
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If on skin: Wash with plenty of soap and water.[3] If skin irritation occurs, seek medical

attention.[3]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]

If swallowed: Immediately give a glass of water. First aid is not generally required, but if in

doubt, contact a Poisons Information Centre or a doctor.[5]

By strictly following these safety protocols, researchers can mitigate the risks associated with

handling (+)-neo-Menthol and maintain a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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